Cas no 88176-16-3 (1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)-)
88176-16-3 structure
Product name:1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)-
1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)-
- 5-(3-methoxy-2,4,6-trimethylphenyl)cyclohexane-1,3-dione
- DTXSID70709316
- 88176-16-3
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- Inchi： InChI=1S/C16H20O3/c1-9-5-10(2)16(19-4)11(3)15(9)12-6-13(17)8-14(18)7-12/h5,12H,6-8H2,1-4H3
- InChI Key： ODHXXAWTVXAFRJ-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C(=C1C2CC(=O)CC(=O)C2)C)OC)C
Computed Properties
- Exact Mass: 260.14124450g/mol
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)- Related Literature
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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Christopher R. Clough,Peter Müller,Christopher C. Cummins Dalton Trans., 2008, 4458-4463
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
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Dugald J. MacDougall,Bruce C. Noll,Alan R. Kennedy,Kenneth W. Henderson Dalton Trans., 2006, 1875-1884
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Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
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Shuyao Wu,Jiali Chen,Daliang Liu,Qian Zhuang,Qi Pei,Lixin Xia,Qian Zhang,Jun-ichi Kikuchi,Yoshio Hisaeda RSC Adv., 2016,6, 70781-70790
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Lanfang Pang,Yanmei Zhou,Enze Wang,Fang Yu,Hua Zhou,Wenli Gao RSC Adv., 2016,6, 16467-16473
88176-16-3 (1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)-) Related Products
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